Quetiapine-d8 HemifumarateQuetiapine-d8 HemifumarateAn isotope lablled Quetiapine Hemifumarate. Quetiapine is an atypical antipsychotic used for the treatment of schizophrenia, bipolar disorder, and major depressive disorder.
* For research use only. Not for human or veterinary use.
Description
Quetiapine-d8 hemifumarate is a stable isotope-labeled compound used primarily as a reference standard in pharmaceutical research. It is a deuterium-labeled version of quetiapine, an atypical antipsychotic drug used for treating schizophrenia, bipolar disorder, and major depressive disorder. The deuterium labeling allows for precise tracking and analysis in pharmacokinetic studies, making it invaluable for research into quetiapine's metabolism and distribution.
Research Applications
Quetiapine-d8 hemifumarate is used as a stable isotope-labeled analytical standard. This means it is employed in studies to quantify the amount of quetiapine and its metabolites in biological samples through techniques like mass spectrometry. The deuterium labeling allows researchers to distinguish between the labeled compound and the unlabeled quetiapine, facilitating precise pharmacokinetic and metabolic analyses.
Pharmacokinetics of Quetiapine
While quetiapine-d8 hemifumarate itself is not typically administered to patients, understanding the pharmacokinetics of quetiapine is crucial for its application in research. Quetiapine is rapidly absorbed, reaching peak plasma concentrations within 1.5 hours after oral administration. It has a high volume of distribution and is extensively metabolized in the liver, primarily by CYP3A4 and CYP2D6 enzymes.
